Cas no 2167889-72-5 (5-tert-butyl-4-(chloromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole)

• Product Name: 5-tert-butyl-4-(chloromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
• CAS No: 2167889-72-5
• MF: C₁₀H₁₈ClN₃
• MW: 215.723021030426
• CID: 5940151
• PubChem ID: 165793374
• Update Time: 2025-05-24

5-tert-butyl-4-(chloromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-4-(chloromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole
• 2167889-72-5
• EN300-1278097

• Inchi： 1S/C10H18ClN3/c1-7(2)14-9(10(3,4)5)8(6-11)12-13-14/h7H,6H2,1-5H3
• InChI Key： FWMLTHDBYDYEPC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C)(C)C)N(C(C)C)N=N1

Computed Properties

• Exact Mass: 215.1189253g/mol
• Monoisotopic Mass: 215.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-tert-butyl-4-(chloromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole

5-Tert-butyl-4-(chloromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole: A Comprehensive Overview

The compound 5-Tert-butyl-4-(chloromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole (CAS No. 2167889725) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with three nitrogen atoms in the five-membered ring. The presence of substituents such as tert-butyl, chloromethyl, and propan-2-yl groups imparts distinctive chemical and physical properties to this molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and multi-component reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for various applications. The tert-butyl group contributes to the steric bulk of the molecule, providing stability and resistance to certain chemical reactions. Meanwhile, the chloromethyl group introduces reactivity, enabling further functionalization and diversification of the compound's properties.

The propan-2-yl substituent adds another layer of complexity to the molecule's structure by introducing branching and additional hydrophobicity. This combination of substituents makes 5-Tert-butyl-4-(chloromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole a versatile building block for constructing advanced materials and functional molecules. Its unique electronic properties and structural integrity have been exploited in various research domains, including drug discovery, agrochemicals, and advanced materials.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing bioactive molecules. Researchers have demonstrated that triazole derivatives can serve as scaffolds for developing novel pharmaceutical agents with enhanced bioavailability and efficacy. The incorporation of the chloromethyl group allows for further modification through nucleophilic substitution reactions, enabling the creation of diverse pharmacophores tailored to specific therapeutic targets.

In addition to its role in drug discovery, this compound has shown promise in agrochemical research. Triazole-based compounds are known for their fungicidal and insecticidal activities, making them valuable candidates for developing eco-friendly pesticides. The steric hindrance provided by the tert-butyl group can enhance stability against environmental degradation while maintaining biological activity.

From a materials science perspective, 5-Tert-butyl-4-(chloromethyl)-1-(propan-2-yll) -1H - 1 , 2 , 3 - triazole exhibits intriguing properties that make it suitable for constructing advanced polymers and coatings. Its ability to undergo various polymerization reactions under mild conditions has been explored in recent studies. The resulting materials exhibit improved mechanical strength and thermal stability compared to traditional polymers.

Recent studies have also focused on understanding the environmental impact of this compound. Researchers have investigated its biodegradation pathways under simulated environmental conditions. Findings suggest that while it is relatively stable under ambient conditions due to its robust triazole core, controlled degradation can be achieved through enzymatic or microbial processes.

In conclusion,5-Tert-butyl -4 -( chloromethyl ) - 1 -( propan - 2 - yl ) - 1 H - 1 , 2 , 3 - triazole stands out as a versatile compound with immense potential across multiple disciplines. Its unique molecular architecture allows for diverse functionalization possibilities while maintaining desirable chemical stability. As research continues to uncover new applications and optimize synthetic routes,this compound is poised to play an increasingly important role in modern chemistry.